BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Propanol, 1-[bis(2-hydroxyethyl)amino]-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Propanol, 1-[bis(2-
Compound Name:

hydroxyethyl)amino]-

cat. No.: B1361068

Essential Safety and Handling Guide for 2-Propanol,
1-[bis(2-hydroxyethyl)amino]-

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Propanol, 1-[bis(2-hydroxyethyl)amino]- (CAS No. 6712-98-7). The following procedural
steps are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 2-Propanol, 1-[bis(2-
hydroxyethyl)amino]-. It is important to note that specific occupational exposure limits have
not been established for this compound.
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Property

Value

Molecular Formula

C7H17NOs3[1]

Molecular Weight 163.21 g/mol [1]

Appearance Liquid[1]

Melting Point 31.5-36 °C[2]

Boiling Point 145 °C at 0.6 mmHg|[2]

Density 1.079 g/mL at 25 °C[2]

Flash Point 113 °C (235.4 °F) - closed cup[2]

Occupational Exposure Limits

Not established

Personal Protective Equipment (PPE)

Adequate personal protective equipment is mandatory to minimize exposure and ensure

personal safety. The following PPE should be used when handling 2-Propanol, 1-[bis(2-

hydroxyethyl)amino]-.

Protection Type

Recommended Equipment

Specifications and
Guidelines

Eye and Face Protection

Tightly fitting safety goggles
with side-shields.

Must conform to EN 166 (EU)
or NIOSH (US) standards.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., natural rubber,
neoprene, PVC). Lab coat or

apron.

Inspect gloves before use. Use
proper glove removal
technique to avoid skin

contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator.

Required when dusts are
generated or if ventilation is
inadequate. A particulate filter

(P1 or P2) may be necessary.

General Hygiene

Safety shower and eyewash

station.

Must be readily accessible in

the immediate work area.
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of this chemical.
1. Preparation:

e Ensure a well-ventilated work area, such as a chemical fume hood.

 Verify the immediate availability and functionality of a safety shower and eyewash station.

e Assemble all necessary PPE and inspect it for integrity.

e Locate and have ready the appropriate fire extinguisher (e.g., dry chemical, CO2, or alcohol-
resistant foam).[3]

» Prepare a designated waste container for chemical disposal.

2. Handling:

o Don the appropriate PPE in the correct sequence (lab coat, respirator, goggles, then gloves).
» Handle the chemical in a manner that avoids the formation of dusts and aerosols.

» Avoid direct contact with skin and eyes.[4]

o Keep the container tightly closed when not in use.[3]

o Wash hands thoroughly after handling, even if gloves were worn.

3. In Case of a Spill:

o Evacuate non-essential personnel from the area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, dry sand).

o Collect the absorbed material into a suitable container for disposal.

o Clean the spill area thoroughly.

e Do not allow the chemical to enter drains or waterways.[5][6]

4. First Aid Measures:

o Eye Contact: Immediately rinse cautiously with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek medical advice.[3][5][6]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower.[3][5][6]

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical advice.[3][5]
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 Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical advice immediately.[3][5]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and
federal regulations.

e Chemical Waste: Collect waste 2-Propanol, 1-[bis(2-hydroxyethyl)amino]- and any
contaminated materials (e.g., absorbent pads, gloves) in a clearly labeled, sealed container.

o Container Disposal: Do not reuse empty containers. Handle uncleaned containers as you
would the product itself.[6]

o Consultation: Contact your institution's environmental health and safety (EHS) office for
specific disposal procedures.

Safe Handling and Emergency Workflow

The following diagram illustrates the logical flow for safely handling 2-Propanol, 1-[bis(2-
hydroxyethyl)amino]- and the appropriate response in an emergency situation.
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Safe Handling and Emergency Workflow for 2-Propanol, 1-[bis(2-hydroxyethyl)amino]-
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Caption: Workflow for routine handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Propanol,
1-[bis(2-hydroxyethyl)amino]-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361068#personal-protective-equipment-for-
handling-2-propanol-1-bis-2-hydroxyethyl-amino]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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